![molecular formula C10H13Cl2NO3S B258486 2,3-dichloro-N-isopropyl-4-methoxybenzenesulfonamide](/img/structure/B258486.png)
2,3-dichloro-N-isopropyl-4-methoxybenzenesulfonamide
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Overview
Description
2,3-dichloro-N-isopropyl-4-methoxybenzenesulfonamide, commonly known as DCMIBS, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of DCMIBS is not fully understood, but it is believed to inhibit the activity of certain enzymes, such as carbonic anhydrase and topoisomerase. These enzymes play a crucial role in the growth and proliferation of cancer cells, and their inhibition by DCMIBS leads to the suppression of cancer cell growth.
Biochemical and Physiological Effects
DCMIBS has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, leading to their death. DCMIBS has also been shown to inhibit the migration and invasion of cancer cells, preventing their spread to other parts of the body. In addition, DCMIBS has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using DCMIBS in lab experiments is its ability to inhibit the growth of cancer cells, making it a potential candidate for the development of anti-cancer drugs. However, one limitation of using DCMIBS is its toxicity, as it has been shown to be toxic to normal cells at high concentrations.
Future Directions
For the study of DCMIBS include the development of more potent and less toxic derivatives and the exploration of its potential application in the treatment of other diseases.
Synthesis Methods
DCMIBS can be synthesized using various methods, including the reaction of 2,3-dichloroaniline with isopropyl chloroformate and 4-methoxybenzenesulfonyl chloride. The reaction takes place in the presence of a base, such as triethylamine, and an organic solvent, such as dichloromethane. The resulting product is purified using column chromatography, and the final product is obtained as a white solid.
Scientific Research Applications
DCMIBS has been extensively studied for its potential application in the field of cancer research. It has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and prostate cancer cells. DCMIBS has also been studied for its potential application in the treatment of Alzheimer's disease, as it has been shown to inhibit the formation of beta-amyloid plaques in the brain.
properties
Molecular Formula |
C10H13Cl2NO3S |
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Molecular Weight |
298.19 g/mol |
IUPAC Name |
2,3-dichloro-4-methoxy-N-propan-2-ylbenzenesulfonamide |
InChI |
InChI=1S/C10H13Cl2NO3S/c1-6(2)13-17(14,15)8-5-4-7(16-3)9(11)10(8)12/h4-6,13H,1-3H3 |
InChI Key |
MKDJLMWCCOKXOU-UHFFFAOYSA-N |
SMILES |
CC(C)NS(=O)(=O)C1=C(C(=C(C=C1)OC)Cl)Cl |
Canonical SMILES |
CC(C)NS(=O)(=O)C1=C(C(=C(C=C1)OC)Cl)Cl |
Origin of Product |
United States |
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